Cas no 88258-66-6 (1,4-Oxathiin, 2,3-dihydro-5-isocyanato-6-methyl-)
88258-66-6 structure
Product Name:1,4-Oxathiin, 2,3-dihydro-5-isocyanato-6-methyl-
CAS No:88258-66-6
MF:C6H7NO2S
MW:157.190280199051
CID:639565
PubChem ID:13181304
Update Time:2025-09-25
1,4-Oxathiin, 2,3-dihydro-5-isocyanato-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Oxathiin, 2,3-dihydro-5-isocyanato-6-methyl-
- 5-isocyanato-6-methyl-2,3-dihydro-1,4-oxathiine
- EN300-7169226
- CS-0258892
- 88258-66-6
- DTXSID60525244
- AKOS005141684
-
- Inchi: 1S/C6H7NO2S/c1-5-6(7-4-8)10-3-2-9-5/h2-3H2,1H3
- InChI Key: BGNUJDBOOHMBGL-UHFFFAOYSA-N
- SMILES: S1C(=C(C)OCC1)N=C=O
Computed Properties
- Exact Mass: 157.01974964g/mol
- Monoisotopic Mass: 157.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 64Ų
1,4-Oxathiin, 2,3-dihydro-5-isocyanato-6-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1329562-50mg |
5-Isocyanato-6-methyl-2,3-dihydro-1,4-oxathiine |
88258-66-6 | 98% | 50mg |
¥5342.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1329562-100mg |
5-Isocyanato-6-methyl-2,3-dihydro-1,4-oxathiine |
88258-66-6 | 98% | 100mg |
¥7412.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1329562-250mg |
5-Isocyanato-6-methyl-2,3-dihydro-1,4-oxathiine |
88258-66-6 | 98% | 250mg |
¥9763.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1329562-500mg |
5-Isocyanato-6-methyl-2,3-dihydro-1,4-oxathiine |
88258-66-6 | 98% | 500mg |
¥16679.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1329562-1g |
5-Isocyanato-6-methyl-2,3-dihydro-1,4-oxathiine |
88258-66-6 | 98% | 1g |
¥23032.00 | 2024-04-27 | |
| Enamine | EN300-7169226-0.05g |
5-isocyanato-6-methyl-2,3-dihydro-1,4-oxathiine |
88258-66-6 | 95% | 0.05g |
$212.0 | 2023-05-31 | |
| Enamine | EN300-7169226-0.1g |
5-isocyanato-6-methyl-2,3-dihydro-1,4-oxathiine |
88258-66-6 | 95% | 0.1g |
$317.0 | 2023-05-31 | |
| Enamine | EN300-7169226-0.25g |
5-isocyanato-6-methyl-2,3-dihydro-1,4-oxathiine |
88258-66-6 | 95% | 0.25g |
$452.0 | 2023-05-31 | |
| Enamine | EN300-7169226-0.5g |
5-isocyanato-6-methyl-2,3-dihydro-1,4-oxathiine |
88258-66-6 | 95% | 0.5g |
$713.0 | 2023-05-31 | |
| Enamine | EN300-7169226-1.0g |
5-isocyanato-6-methyl-2,3-dihydro-1,4-oxathiine |
88258-66-6 | 95% | 1g |
$914.0 | 2023-05-31 |
1,4-Oxathiin, 2,3-dihydro-5-isocyanato-6-methyl- Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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